Cas no 1805414-09-8 (3-Bromo-2-(difluoromethyl)-4-iodopyridine-5-sulfonamide)

3-Bromo-2-(difluoromethyl)-4-iodopyridine-5-sulfonamide is a halogenated pyridine derivative with a unique substitution pattern, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of bromo, difluoromethyl, iodo, and sulfonamide functional groups enhances its reactivity, enabling selective cross-coupling and nucleophilic substitution reactions. Its structural features are particularly useful in the development of bioactive compounds, including kinase inhibitors and antimicrobial agents. The difluoromethyl group contributes to metabolic stability, while the sulfonamide moiety offers potential for hydrogen bonding interactions. This compound is well-suited for applications requiring precise functionalization of the pyridine core in medicinal chemistry and material science research.

3-Bromo-2-(difluoromethyl)-4-iodopyridine-5-sulfonamide structure

1805414-09-8 structure

Product Name:3-Bromo-2-(difluoromethyl)-4-iodopyridine-5-sulfonamide

CAS No:1805414-09-8

MF:C₆H₄BrF₂IN₂O₂S

MW:412.97843837738

CID:4861149

Update Time:2025-11-06

3-Bromo-2-(difluoromethyl)-4-iodopyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-(difluoromethyl)-4-iodopyridine-5-sulfonamide
- Inchi： 1S/C6H4BrF2IN2O2S/c7-3-4(10)2(15(11,13)14)1-12-5(3)6(8)9/h1,6H,(H2,11,13,14)
- InChI Key： ZDYATIVZNFBXJQ-UHFFFAOYSA-N
- SMILES： IC1=C(C(C(F)F)=NC=C1S(N)(=O)=O)Br

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 324
XLogP3: 1.4
Topological Polar Surface Area: 81.4

3-Bromo-2-(difluoromethyl)-4-iodopyridine-5-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029060083-1g	3-Bromo-2-(difluoromethyl)-4-iodopyridine-5-sulfonamide	1805414-09-8	97%	1g	$1,445.30	2022-04-01

3-Bromo-2-(difluoromethyl)-4-iodopyridine-5-sulfonamide Related Literature

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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

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3. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 3-Bromo-2-(difluoromethyl)-4-iodopyridine-5-sulfonamide

Comprehensive Overview of 3-Bromo-2-(difluoromethyl)-4-iodopyridine-5-sulfonamide (CAS No. 1805414-09-8)

3-Bromo-2-(difluoromethyl)-4-iodopyridine-5-sulfonamide (CAS No. 1805414-09-8) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique pyridine core and multiple halogen substituents, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features, including the bromo, difluoromethyl, and iodo groups, make it a valuable building block for designing novel pharmaceuticals and functional materials.

In recent years, the demand for halogenated pyridine derivatives like 3-Bromo-2-(difluoromethyl)-4-iodopyridine-5-sulfonamide has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors and antimicrobial agents, aligning with the growing need for new therapeutics to address antibiotic resistance and chronic diseases. The compound's sulfonamide moiety further enhances its bioactivity, making it a candidate for targeting enzymes and receptors in metabolic pathways.

From an industrial perspective, CAS No. 1805414-09-8 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on chemical manufacturing processes, scientists are exploring eco-friendly methods to produce such intermediates. Topics like catalytic halogenation and solvent-free reactions are frequently associated with this compound, reflecting the industry's shift toward minimizing environmental impact.

The compound's physicochemical properties, such as its solubility and stability, are critical for its handling and application. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to characterize 3-Bromo-2-(difluoromethyl)-4-iodopyridine-5-sulfonamide, ensuring purity and consistency in research settings. These aspects are frequently searched by professionals seeking reliable data for their experiments.

In material science, the iodopyridine unit in this compound has been investigated for its role in designing organic electronics and photovoltaic materials. The integration of halogen atoms into conjugated systems can modulate electronic properties, a hot topic in the development of flexible displays and energy storage devices. This interdisciplinary relevance underscores the compound's importance beyond traditional chemical applications.

Safety and handling protocols for CAS No. 1805414-09-8 are another area of interest. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended during its use. These precautions align with broader workplace safety trends and are often highlighted in technical datasheets and guidelines.

In summary, 3-Bromo-2-(difluoromethyl)-4-iodopyridine-5-sulfonamide (CAS No. 1805414-09-8) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural complexity and functional groups make it a subject of ongoing research, particularly in areas addressing global challenges like disease treatment and sustainable technology. As scientific inquiry evolves, this compound is poised to remain a key player in innovation-driven industries.